3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide

• IUPAC Name: 3-[(3,5-dimethylphenyl)sulfamoyl]-N,N,4-trimethylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-12-8-13(2)10-16(9-12)19-24(22,23)17-11-15(7-6-14(17)3)18(21)20(4)5/h6-11,19H,1-5H3
• InChI Key: LQGANOAWXYDMAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C)S(=O)(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide, also known as DMTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research and medicine. This compound belongs to the class of sulfonylurea compounds and has been studied for its ability to modulate the activity of certain ion channels in the body.

Mechanism of Action

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide exerts its effects on ion channels by binding to a specific site on the channel protein. This binding results in a conformational change in the channel, leading to inhibition of its activity. In the case of KATP channels, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide binds to the sulfonylurea receptor subunit of the channel, which is responsible for regulating insulin secretion.
Biochemical and Physiological Effects:
3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit KATP channels, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide has been shown to increase insulin secretion in pancreatic beta cells. It has also been shown to have vasodilatory effects, which may have implications for the treatment of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide in lab experiments is its specificity for KATP channels. This allows researchers to selectively modulate the activity of these channels without affecting other ion channels. However, one limitation of using 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide is its potential toxicity at high concentrations. Careful dosing and monitoring is required to ensure that the compound is being used safely and effectively.

Future Directions

There are several potential future directions for research on 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide. One area of interest is its potential use in the treatment of diabetes. Further studies are needed to determine the optimal dosing and administration of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide for this application. Additionally, 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide may have potential applications in the treatment of cardiovascular disease, as its vasodilatory effects could be beneficial in this context. Finally, further studies are needed to explore the potential toxicity of 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide and its effects on other ion channels in the body.

Scientific Research Applications

3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide has been studied for its potential applications in various fields of scientific research. One area of interest is its ability to modulate the activity of ion channels, specifically the ATP-sensitive potassium (KATP) channel. This channel plays a key role in regulating insulin secretion in the pancreas and has been implicated in the pathogenesis of diabetes. 3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N,N,4-trimethylbenzamide has been shown to inhibit the activity of KATP channels, which may have therapeutic implications for the treatment of diabetes.